Cas no 1203566-77-1 (tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate)

Tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate is a chiral pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis. Its stereochemically defined (3R,4R) configuration ensures high enantioselectivity in the production of bioactive compounds, particularly in the development of protease inhibitors and other therapeutic agents. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the hydroxyl functionality offers versatility for further derivatization. This compound is valued for its consistent purity, reliable reactivity, and compatibility with a range of coupling and deprotection conditions. Its structural features make it a preferred choice for researchers designing complex molecules with precise stereochemical requirements.

tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate structure

1203566-77-1 structure

Product Name:tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate

CAS No:1203566-77-1

MF:C₉H₁₈N₂O₃

MW:202.250822544098

MDL:MFCD22399082

CID:2181800

PubChem ID:59640689

Update Time:2025-06-07

tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- (3R,4r)-(4-hydroxy-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate
- tert-Butyl (3R,4R) (4-hydroxypyrrolidin-3-yl)carbamate
- t-Butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate
- tert-butyl (trans-4-hydroxypyrrolidin-3-yl)carbamate
- AKOS027469885
- tert-butyl((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate
- 870632-91-0
- (3S,4S)-(4-Hydroxy-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- trans-3-(Boc-amino)-4-hydroxypyrrolidine
- EN300-3151215
- CS-0154807
- 1203566-77-1
- trans-tert-butyl [4-hydroxypyrrolidin-3-yl]carbamate
- 870632-89-6
- tert-butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate
- rel-tert-butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate
- QAZVTJCOYJOJGO-RNFRBKRXSA-N
- SCHEMBL12719191
- MFCD22399082
- tert-butyl [trans-4-hydroxypyrrolidin-3-yl]carbamate
- tert-Butyl (3R,4R)-4-hydroxypyrrolidin-3-ylcarbamate
- DB-257680
- rac-tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate
- (3R,4R)-3-(BOC-AMINO)-4-HYDROXY-PYRROLIDINE
- [(3r,4r)-4-hydroxypyrrolidin-3-yl]carbamic acid tert-butyl ester
- AT20585
- DB-210638
- BS-51619
- MDL： MFCD22399082
- Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-6-4-10-5-7(6)12/h6-7,10,12H,4-5H2,1-3H3,(H,11,13)/t6-,7-/m1/s1
- InChI Key： QAZVTJCOYJOJGO-RNFRBKRXSA-N
- SMILES： O[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 202.13174244g/mol
Monoisotopic Mass: 202.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 70.6Å²

tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate Pricemore >>

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